Cas no 834882-70-1 (2-Octanol, 1-(phenylseleno)-, (2S)-)

• Product name: 2-Octanol, 1-(phenylseleno)-, (2S)-
• CAS No: 834882-70-1
• MF: C₁₄H₂₂OSe
• MW: 285.28388
• CID: 670816
• PubChem ID: 71415328

2-Octanol, 1-(phenylseleno)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Octanol, 1-(phenylseleno)-, (2S)-
• DTXSID00834746
• (2S)-1-(PHENYLSELANYL)OCTAN-2-OL
• 834882-70-1

• Inchi： InChI=1S/C14H22OSe/c1-2-3-4-6-9-13(15)12-16-14-10-7-5-8-11-14/h5,7-8,10-11,13,15H,2-4,6,9,12H2,1H3/t13-/m0/s1
• InChI Key： SBCFFISWKUZABD-ZDUSSCGKSA-N
• SMILES： CCCCCCC(C[Se]C1=CC=CC=C1)O

Computed Properties

• Exact Mass: 286.08359g/mol
• Monoisotopic Mass: 286.08359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų